ABSTRACTThe creep response of AISI 316 and AISI 316 L was analysed to provide a coherent picture of the material behaviour, valid for both conventional wrought and additively manufactured steels. Literature evidences were considered. The analysis demonstrated that the presence of a fine distribution of particles, precipitated during creep exposure in both AISI 316 and 316 L(N), should be taken into account. A recent model, expressly developed for particle-strengthened alloys, was successfully used to describe the minimum creep rate dependence on applied stress for AISI 316 and 316 L(N). The same set of constitutive equations, in combination with the composite model, was then used for describing creep data obtained by testing the AISI 316 L produced by additive manufacturing. The main difference with wrought materials was that the microstructure of the additively manufactured alloy was composed by cells (soft zones) and thick walls heavily decorated with ultrafine oxide particles (hard zones).

ABSTRACTEucalyptus biomass-fired boilers generally experience severe problems with deposit formation and are expected to suffer from severe superheater corrosion at high temperatures due to the large alkali and chlorine content in eucalyptus biomass. The unique deposition layer structure and corrosion mechanism of eucalyptus-fired boilers are discussed in this paper. It was found that a unique sandwich like cell-membrane structure on the heating surface was formed in eucalyptus biomass-fired boilers. Chlorine acts as a catalyst, circulates the reaction and causes serious corrosion. The oxides at the junction of the corrosion layer and the matrix mainly penetrate along the grain boundary of the matrix, forming a unique network structure. There is obvious internal oxidation and mass transfer along the grain boundary in the matrix of 12Cr2MoWVTiB steel pipe, and no obvious internal oxidation in SA213T91 steel pipe due to its fine and uniform grains.

ABSTRACTTo address climate change, power plants need to switch to greener fuels. One possible fuel is biomass; a carbon neutral/low carbon fuel. However biomasses’ chemistries are both different from coal’s and vary depending on their sources, containing unique levels of the trace elements (e.g., Cl and S) capable of altering the degradation of heat-exchangers. As such, an understanding of the effects of these variations on fireside corrosion is needed. Laboratory testing exposed alloys T91 and TP347HFG in a simulated agricultural product combustion environment at 600°C (up to 1000h; 100h cycles). Three different deposits mixtures were investigated (comprised of KCl, K2SO4, Na2SO4, CaSO4 indifferent percentages) mimicking accelerated corrosion from different biomasses. Corrosion behaviour was found to be dependant on both alloy and deposit chemistries, with the two materials showing different responses. The deposit with lowest KCl showed lowest corrosion damage, while the highest KCl deposit showed more aggressive behaviour.

ABSTRACTEfforts have been made to improve the performance and also reduce the cost of commercially used aluminide diffusion coatings on GTD-111 superalloy. For this purpose, the thermal cycle of the GTD-111 superalloy rejuvenation heat treatment was used for the diffusion coating process. Also, to improve the oxidation and hot corrosion resistance, some modifications were made to the usual composition of aluminide coatings, and different amounts of titanium were added to the coating powder mixture. The results showed that the sample coated by Aluminide8Ti coating has a more suitable high temperature performance than the other samples. The amount of degradation for this sample after hot corrosion in 90% Na2SO4 + 10% NaCl at 1000°C for 112 h was about 50% lower than that of the sample coated with titanium-free commercial aluminide coating.

ABSTRACTTensile deformation behaviour of nuclear grade 304 L SS (PHWR calandria vessel material) was presented at temperatures 300 K to 1123 K and at three different strain rates. The deformation behaviour is influenced by the strain-induced martensitic transformation at 300 K, the occurrence of dynamic strain ageing (DSA) at intermediate temperatures (573–873 K) and the dominance of strain softening at high temperatures (973–1123 K). The occurrence of DSA caused anomalies in flow behaviour and ductility for the steel. At high temperatures, strain softening manifested in a rapid decrease in flow strength with increasing temperature and decreasing strain rate. Further, instantaneous (mi) and quasi-steady state strain rate sensitivity (ms) with strain were evaluated using strain rate jump tests. At low and DSA temperatures, the initial and quasi-steady transient response differs. Contrary to this, the value of mi is equal to ms at high temperatures.

ABSTRACTThe intercritical heat affected zone (ICHAZ) has been reported as one of the most Type IV cracking susceptible regions in 9Cr creep-resistant steel weldments. However, creep degradation mechanisms within the ICHAZ itself need further clarifications. In this work, two ICHAZ specimens of Grade 91 steel, low-temperature ICHAZ (LT-ICHAZ) and high-temperature ICHAZ (HT-ICHAZ), were simulated using the Gleeble thermomechanical system by exposing to two peak temperatures (860 °C and 900 °C) between AC1 and AC3. Dramatically different creep strengths of two simulated ICHAZs were observed and studied. Dilation curve analysis indicates a high fraction of newly transformed martensite formed in the HT-ICHAZ, which results in a much higher hardness (360 HV0.5) of the HT-ICHAZ than 266 HV0.5 of LT-ICHAZ. Precipitates, especially M23C6 carbides, were not fully dissolved in both ICHAZ specimens. After a typical postweld heat treatment (760 °C-2 hours), the faster recovery of low-carbon martensite and reduced precipitation strengthening due to M23C6 carbides coarsening in the HT-ICHAZ led to a significant hardness reduction. These microstructural degradations in the HT-ICHAZ made its creep lifetime about 36 times shorter than that of the LT-ICHAZ tested at 650 °C. The remaining tempered martensite from base metal in the LT-ICHAZ was the primary contributor to maintain its high creep resistance.

ABSTRACTThe performance of a concentrated solar power plant is strongly driven by its heat storage capacity and is evolving through the development of new salt mixtures. Molten nitrates, which have already proved their high potential, can be further improved in terms of economic and environmental aspects, with the mitigation of toxic compounds and a higher electricity generation capability. In this work, stability range and energy density characterisations were performed on the nitrate ‘Solar’ salt, along with its life cycle assessment, environmental impact, and cost analysis.

ABSTRACTStudying chemical reactions in an environment that closely mimics the system’s natural operating conditions can offer crucial insights into dynamic oxidation processes. Transmission Electron Microscopes (TEMs) and X-ray Nanoprobes allow the use of imaging and spectroscopy to access nanoscale chemical and structural information about these processes. However, the controlled operating conditions and constraints make the design and implementation of in situ sample environments challenging. Here, we outline the setup of an in situ liquid sample environment for the Hard X-ray Nanoprobe beamline (I14) at Diamond Light Source. The liquid environment allows for the imaging and spectroscopic analysis of samples exposed to liquid flow, with heating up to 80℃. The capability is demonstrated with an example experiment studying iron corrosion. The design of the sample cell offers the prospect of combining X-ray and electron microscopy for the in situ multi-length scale imaging and spectroscopy of samples in liquid.

ABSTRACTThe fatigue and creep–fatigue properties of 316SS formed by selective laser melting (SLM) were investigated, considering the effects of different peak stresses, stress rates and peak-holding times on the ratcheting and creep-ratcheting behaviour of SLM 316 SS specimens at different sampling angles (0°, 90°) and high temperatures (550°C, 650°C, 750°C). Results show that the 90° specimens exhibited better fatigue life than that of the 0° specimens. Moreover, the ratcheting evolution can be divided into three stages, but the first stage is very short and the main ratcheting behaviour takes place in the second and third stages. Interestingly, it was found that at stress rates above 10 MPa/s, the ratcheting evolution curves are highly overlapping. Furthermore, the creep–fatigue interaction promotes the evolution of material damage. Besides, creep increases the total strain of 316SS even with a short dwell time (0.5 min).

ABSTRACTThe role of BN, AlN and MnS particles on the degradation in creep life and rupture ductility has been investigated for 9 to 12Cr martensitic steels and 1Cr bainitic steel mainly at 550 to 650 oC. The BN particles form in Gr.92 and Gr.122 during normalising at around 1100 oC. The BN particles have nothing to do with the degradation in creep life. The AlN particles precipitate in the high-Al heats of 12Cr-1Mo-1 W-0.3 V steel during creep, reducing dissolved nitrogen and fine nitrides beneficial for the creep strength and degrading the creep life. The MnS particles have nothing to do with the degradation in creep life of 1Cr-1Mo-0.25 V steel. The BN, AlN and MnS particles are responsible for the degradation in reduction of area of the steels by accelerating the formation of creep voids at interfaces between the particles and alloy matrix.